Bis(1-naphthylmethyl) sulfone

• Molecular Formula: C22H18O2S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 1-(naphthalen-1-ylmethylsulfonylmethyl)naphthalene
• InChI: InChI=1S/C22H18O2S/c23-25(24,15-19-11-5-9-17-7-1-3-13-21(17)19)16-20-12-6-10-18-8-2-4-14-22(18)20/h1-14H,15-16H2
• InChI Key: TWPBAZPOWLULEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CS(=O)(=O)CC3=CC=CC4=CC=CC=C43

Description

Bis(1-naphthylmethyl) sulfone is a useful research compound. Its molecular formula is C22H18O2S and its molecular weight is 346.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well-stirred suspension of 7.3 grams (42 mmol) of sodium hydrosulfite (Na2S2O4) in 30 ml DMF was added 5.0 grams (28.3 retool) of 1-chloromethylnaphthalene. The mixture was stirred at room temperature for 12 hours, then brought to 85° C. for 24 hours. The warm mixture was poured onto 400 ml crushed ice, and the total volume brought to 700 ml with water. The precipitated solids were filtered to give 4.91 grams (14.2 mmol, 100% yield) of bis(1-naphthylmethyl) sulfone. Pure material was obtained by recrystallization from toluene (mp 220° C.).